1-(8-Methylimidazo[1,2-a]pyridin-3-yl)methanamine

• IUPAC Name: (8-methylimidazo[1,2-a]pyridin-3-yl)methanamine
• InChI: InChI=1S/C9H11N3/c1-7-3-2-4-12-8(5-10)6-11-9(7)12/h2-4,6H,5,10H2,1H3
• InChI Key: PSDUDKHRMOLAJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC=C2CN
• Molecular Formula: C9H11N3
• DSSTOX Substance ID: DTXSID80650941
• Molecular Weight: 161.20 g/mol
• CAS RN: 933707-48-3

Description

“1-(8-Methylimidazo[1,2-a]pyridin-3-yl)methanamine” is a chemical compound with the CAS Number: 933707-48-3. It is used in various fields such as Analytical Chemistry, Cell Culture & Analysis, Clinical & Diagnostics, Industrial Microbiology, mRNA Development & Manufacturing, and more.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines, which includes “1-(8-Methylimidazo[1,2-a]pyridin-3-yl)methanamine”, has been well studied in the past decade. The synthetic pathways are assisted through transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions.

Molecular Structure Analysis

The molecular structure of “1-(8-Methylimidazo[1,2-a]pyridin-3-yl)methanamine” is represented by the SMILES string Cc1cccn2c (CN)cnc12. The InChI code for this compound is 1S/C9H11N3/c1-7-3-2-4-12-6-8 (5-10)11-9 (7)12/h2-4,6H,5,10H2,1H3.

Scientific Research Applications

Catalysis and Synthesis

1-(8-Methylimidazo[1,2-a]pyridin-3-yl)methanamine has been utilized in the field of catalysis. For instance, it has been involved in the synthesis of Pd(II) complexes with ONN pincer ligand. These complexes show promise in catalytic activities, specifically in reactions like the Suzuki-Miyaura reaction, which is crucial in organic synthesis (Shukla et al., 2021).

Drug Synthesis and Anticonvulsant Properties

In pharmaceutical research, derivatives of 1-(8-Methylimidazo[1,2-a]pyridin-3-yl)methanamine have been synthesized and evaluated for potential medicinal applications, such as anticonvulsant properties. Some compounds derived from this chemical showed significant activity against seizures in various models (Pandey & Srivastava, 2011).

Cytotoxic Activity and CDK Inhibition

Research has also explored the cytotoxic activity and CDK inhibitor activity of derivatives of this compound. Studies indicate that certain derivatives exhibit notable cytotoxic activities and effectiveness in inhibiting cyclin-dependent kinases (CDK), which are critical in the regulation of cell cycle progression (Vilchis-Reyes et al., 2010).

Environmental and Industrial Applications

Applications extend to environmental and industrial sectors as well. For instance, certain complexes involving this compound have been studied as catalysts for selective hydroxylation of alkanes, a reaction important in chemical industries (Sankaralingam & Palaniandavar, 2014).

Optical Properties and Material Science

In material science, derivatives of 1-(8-Methylimidazo[1,2-a]pyridin-3-yl)methanamine have been synthesized and characterized for their optical properties. These compounds show promise in applications like luminescent materials due to their significant quantum yields and large Stokes' shifts, which are essential characteristics for materials used in optoelectronic devices (Volpi et al., 2017).

Safety And Hazards

The safety information for “1-(8-Methylimidazo[1,2-a]pyridin-3-yl)methanamine” indicates that it is classified as Acute Tox. 3 Oral - Skin Sens. 1. This means it is considered to be toxic if swallowed and may cause an allergic skin reaction.